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Compound of Interest

Compound Name:

3-[(2,6-

Dimethylphenoxy)methyl]-4-

methoxybenzaldehyde

Cat. No.: B187321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical compound 3-[(2,6-
Dimethylphenoxy)methyl]-4-methoxybenzaldehyde, including its proposed synthesis,

physicochemical properties, and potential applications. As this compound is not readily

commercially available, this guide focuses on a plausible synthetic route and the

characterization of the final product.

Chemical Identity and Properties
While a specific CAS number for 3-[(2,6-Dimethylphenoxy)methyl]-4-methoxybenzaldehyde
has not been assigned in major chemical databases, its properties can be predicted based on

its constituent functional groups and structural analogues.

Table 1: Predicted Physicochemical Properties
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Property Value Source

Molecular Formula C₁₇H₁₈O₃ Calculated

Molecular Weight 270.32 g/mol Calculated

Appearance Likely a white to off-white solid Analogy to similar compounds

Melting Point Estimated 60-70 °C

Based on analogues like 3-

Benzyloxy-4-

methoxybenzaldehyde (61-64

°C)[1]

Boiling Point > 300 °C (decomposes) Estimated

Solubility

Soluble in common organic

solvents (e.g., DCM, EtOAc,

THF); Insoluble in water

General knowledge of ether

and aldehyde compounds

Proposed Synthesis
The most direct and feasible synthetic route to 3-[(2,6-Dimethylphenoxy)methyl]-4-
methoxybenzaldehyde is a two-step process starting from 4-methoxybenzaldehyde (p-

anisaldehyde). The proposed synthetic pathway is outlined below.

Diagram 1: Proposed Synthesis of 3-[(2,6-Dimethylphenoxy)methyl]-4-
methoxybenzaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/163953
https://www.benchchem.com/product/b187321?utm_src=pdf-body
https://www.benchchem.com/product/b187321?utm_src=pdf-body
https://www.benchchem.com/product/b187321?utm_src=pdf-body
https://www.benchchem.com/product/b187321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 2,6-Dimethylphenol
in a suitable solvent (e.g., DMF)

Add a base (e.g., K₂CO₃)
to form the phenoxide

Heat the mixture
(e.g., 60-70 °C)

Add 3-Chloromethyl-4-methoxybenzaldehyde
dropwise

Monitor reaction progress by TLC

Work-up: Add water and extract
with an organic solvent (e.g., EtOAc)

Purify by column chromatography

Characterize the final product
(NMR, IR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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